Cas no 2580226-42-0 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4H-thieno3,2-bpyrrole-5-carboxylic acid)
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4H-thieno3,2-bpyrrole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-27729952
- 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
- 2580226-42-0
- 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4H-thieno3,2-bpyrrole-5-carboxylic acid
-
- Inchi: 1S/C24H20N2O4S/c1-26-20-10-14(31-22(20)11-21(26)23(27)28)12-25-24(29)30-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-11,19H,12-13H2,1H3,(H,25,29)(H,27,28)
- InChI Key: FCFUCYAQRMUIMK-UHFFFAOYSA-N
- SMILES: S1C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=CC2=C1C=C(C(=O)O)N2C
Computed Properties
- Exact Mass: 432.11437830g/mol
- Monoisotopic Mass: 432.11437830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 669
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 109Ų
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4H-thieno3,2-bpyrrole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27729952-0.05g |
2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
2580226-42-0 | 95.0% | 0.05g |
$1537.0 | 2025-03-19 | |
| Enamine | EN300-27729952-0.1g |
2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
2580226-42-0 | 95.0% | 0.1g |
$1610.0 | 2025-03-19 | |
| Enamine | EN300-27729952-0.25g |
2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
2580226-42-0 | 95.0% | 0.25g |
$1683.0 | 2025-03-19 | |
| Enamine | EN300-27729952-0.5g |
2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
2580226-42-0 | 95.0% | 0.5g |
$1757.0 | 2025-03-19 | |
| Enamine | EN300-27729952-1.0g |
2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
2580226-42-0 | 95.0% | 1.0g |
$1829.0 | 2025-03-19 | |
| Enamine | EN300-27729952-2.5g |
2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
2580226-42-0 | 95.0% | 2.5g |
$3585.0 | 2025-03-19 | |
| Enamine | EN300-27729952-5.0g |
2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
2580226-42-0 | 95.0% | 5.0g |
$5304.0 | 2025-03-19 | |
| Enamine | EN300-27729952-10.0g |
2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
2580226-42-0 | 95.0% | 10.0g |
$7866.0 | 2025-03-19 | |
| Enamine | EN300-27729952-1g |
2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
2580226-42-0 | 1g |
$1829.0 | 2023-09-10 | ||
| Enamine | EN300-27729952-5g |
2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
2580226-42-0 | 5g |
$5304.0 | 2023-09-10 |
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4H-thieno3,2-bpyrrole-5-carboxylic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4H-thieno3,2-bpyrrole-5-carboxylic acid
Compound CAS No 2580226-42-0: A Comprehensive Overview
The compound with CAS No 2580226-42-0, known as 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methyl-substituted thienopyrrole ring, and a carboxylic acid moiety. The integration of these functional groups makes this compound a promising candidate for various applications, particularly in drug discovery and materials science.
Recent studies have highlighted the potential of this compound as a building block for peptide synthesis. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of the amine functionality during synthesis. This feature has made the compound valuable in the construction of bioactive molecules and complex peptide architectures. Researchers have demonstrated that the Fmoc group can be efficiently removed under specific conditions, enabling precise control over the reaction sequence.
In addition to its role in peptide synthesis, this compound has shown potential in the development of fluorescent probes. The thienopyrrole ring system is known for its unique electronic properties, which can be exploited to create sensors for various analytes. Recent advancements in this area have focused on modifying the substituents on the thienopyrrole ring to enhance fluorescence quantum yields and selectivity. These modifications have opened new avenues for applications in bioimaging and diagnostics.
The methyl group attached to the thienopyrrole ring contributes to the compound's stability and solubility properties. This makes it an attractive candidate for use in drug delivery systems. Preliminary studies have indicated that the compound can serve as a carrier for hydrophobic drugs, improving their bioavailability and reducing systemic toxicity. The carboxylic acid moiety further enhances its versatility by providing sites for additional functionalization or conjugation with other molecules.
From a synthetic standpoint, the compound is typically prepared through a multi-step process involving coupling reactions and protecting group strategies. The synthesis begins with the preparation of the Fmoc-amino methyl intermediate, which is then coupled with the thienopyrrole carboxylic acid derivative using appropriate coupling agents. This approach ensures high yields and excellent control over the product's purity.
Recent research has also explored the use of this compound in catalytic asymmetric synthesis. The chiral environment created by the fluorenylmethoxycarbonyl group has been shown to induce high enantioselectivity in certain reactions. This property makes it a valuable tool in the construction of chiral molecules, which are critical components of many pharmaceutical agents.
In terms of toxicity and pharmacokinetics, preliminary studies suggest that this compound exhibits low toxicity at therapeutic concentrations. Its pharmacokinetic profile indicates moderate absorption and distribution properties, making it suitable for systemic administration. However, further studies are required to fully characterize its safety profile and optimize its pharmacokinetic properties for clinical applications.
The integration of advanced computational methods has significantly enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and interaction patterns with biological targets. These findings have guided experimental efforts and accelerated the development of new applications.
In conclusion, CAS No 2580226-42-0 represents a versatile and multifunctional molecule with significant potential across various fields of research and application. Its unique structure, combined with recent advancements in synthetic methodologies and computational tools, positions it as a key player in future innovations within organic chemistry and pharmacology.
2580226-42-0 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4H-thieno3,2-bpyrrole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)